Cas no 107680-78-4 (2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid)
107680-78-4 structure
Product Name:2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid
CAS No:107680-78-4
MF:C9H16O4
MW:188.220943450928
CID:1184243
PubChem ID:71334625
Update Time:2025-04-20
2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid
- 2-[(2,2-Dimethylpropanoyl)oxy]-2-methylpropanoic acid
- SCHEMBL23293010
- 107680-78-4
- DTXSID20762719
-
- Inchi: 1S/C9H16O4/c1-8(2,3)7(12)13-9(4,5)6(10)11/h1-5H3,(H,10,11)
- InChI Key: GPOFQGYSLAEALQ-UHFFFAOYSA-N
- SMILES: O(C(C(C)(C)C)=O)C(C(=O)O)(C)C
Computed Properties
- Exact Mass: 188.10488
- Monoisotopic Mass: 188.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
107680-78-4 (2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid) Related Products
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